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Compound of Interest

Compound Name: 1,4-Dibromo-2-nitrobenzene

Cat. No.: B110544

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,4-Dibromo-2-nitrobenzene
(CAS Number: 3460-18-2), a key chemical intermediate in the pharmaceutical, agrochemical,
and materials science industries.[1][2][3] This document details its chemical and physical
properties, provides established experimental protocols for its synthesis and common
reactions, and discusses its toxicological profile and safety considerations. The role of this
compound as a versatile building block in the synthesis of more complex molecules is
highlighted, particularly in the development of active pharmaceutical ingredients (APIs).[1]

Chemical and Physical Properties

1,4-Dibromo-2-nitrobenzene is a crystalline solid, appearing as a white to yellow or amber
powder. Its core structure consists of a benzene ring substituted with two bromine atoms and a
nitro group. The presence of these functional groups imparts specific reactivity that is highly
valued in organic synthesis.[1]

Table 1: Physicochemical Properties of 1,4-Dibromo-2-nitrobenzene
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Property Value Reference
CAS Number 3460-18-2 --INVALID-LINK--
Molecular Formula CeH3BrNO:z --INVALID-LINK--
Molecular Weight 280.90 g/mol --INVALID-LINK--
Appearance White to Amber powder to

crystal
Melting Point 82.010 86.0 °C
Synonyms 2,5-Dibromonitrobenzene

Synthesis and Reactions

1,4-Dibromo-2-nitrobenzene is a valuable intermediate due to the differential reactivity of its
functional groups, allowing for selective chemical transformations.

Synthesis

A common method for the synthesis of the isomeric 2,5-dibromonitrobenzene, a synonym for
1,4-Dibromo-2-nitrobenzene, involves the nitration of 1,4-dibromobenzene.

Experimental Protocol: Nitration of 1,4-Dibromobenzene

This protocol is adapted from a patented industrial synthesis and may require optimization for
laboratory scale.[4]

e Reaction Setup: In a suitable reaction vessel, dissolve 1,4-dibromobenzene in
dichloroethane.

o Addition of Acid: Slowly add concentrated sulfuric acid (98%) to the stirred solution,
maintaining the temperature between 20-30°C.

 Nitration: A pre-mixed solution of concentrated nitric acid (65%) and concentrated sulfuric
acid (98%) is added dropwise to the reaction mixture. The temperature should be carefully
controlled and maintained at 20-30°C.
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+ Reaction Time: After the addition is complete, the reaction is stirred at 20-30°C for 2 hours.

o Work-up: The reaction mixture is then washed with water and the organic layer is
concentrated to yield the crude product.

 Purification: The crude product can be further purified by recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 1,4-Dibromo-2-
nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110544#1-4-dibromo-2-nitrobenzene-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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